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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105

An In-depth Technical Guide to the Molecular Weight of 3-Methyl-2-pentanone

This guide provides a detailed analysis of the molecular weight of 3-Methyl-2-pentanone,
intended for researchers, scientists, and professionals in drug development. The document
outlines the methodology for its calculation, presents the relevant data in a structured format,
and includes a visualization of its molecular composition.

Molecular Formula

The chemical formula for 3-Methyl-2-pentanone is CeH120.[1][2][3][4] This formula indicates
that a single molecule of 3-Methyl-2-pentanone is composed of six carbon atoms, twelve
hydrogen atoms, and one oxygen atom.

Experimental Protocols: Calculation of Molecular
Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The protocol for calculating the molecular weight of 3-Methyl-2-pentanone
is as follows:

« |dentify the Molecular Formula: The first step is to establish the precise molecular formula of
the compound, which is CeH120.

o Determine Atomic Weights: The standard atomic weight of each element is obtained from the
periodic table. For this calculation, the following atomic weights are used:
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o Carbon (C): 12.011 u
o Hydrogen (H): 1.008 u
o Oxygen (0): 15.999 u

o Calculate Total Mass for Each Element: The number of atoms of each element is multiplied
by its atomic weight to find the total mass contribution of that element to the molecule.

e Sum the Masses: The total masses of each element are summed to yield the final molecular
weight of the compound.

Data Presentation: Molecular Weight Calculation

The quantitative data used to determine the molecular weight of 3-Methyl-2-pentanone is
summarized in the table below.

Quantity of Atomic Weight
Element Symbol Subtotal (u)
Atoms (u)
Carbon C 6 12.011 72.066
Hydrogen H 12 1.008 12.096
Oxygen O 1 15.999 15.999
Total 19 100.161

Visualization: Molecular Composition

The following diagram illustrates the relationship between the molecular formula of 3-Methyl-2-
pentanone and its constituent atoms, which collectively determine its molecular weight.
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3-Methyl-2-pentanone

Molecular Formula: CeH120

Molecular Weight: 100.161 u

contains

Carbon (C) Hydrogen (H) Oxygen (O)

6 atoms 12 atoms 1 atom

Atomic Weight: 12.011 u Atomic Weight: 1.008 u Atomic Weight: 15.999 u

Click to download full resolution via product page
Caption: Molecular composition of 3-Methyl-2-pentanone.

Based on the calculations derived from its molecular formula and the atomic weights of its
constituent elements, the molecular weight of 3-Methyl-2-pentanone is 100.16 g/mol .[1][2][4]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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